1-ethyl-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one

• IUPAC Name: 1-ethyl-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one
• InChI: InChI=1S/C22H21N3O5/c1-5-25-12-15(19(26)14-8-6-7-9-16(14)25)22-23-21(24-30-22)13-10-17(27-2)20(29-4)18(11-13)28-3/h6-12H,5H2,1-4H3
• InChI Key: PTRXUUNXIZAUEG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC=CC=C21)C3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

1-Ethyl-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ETOQ and has been synthesized using various methods. The purpose of

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methodologies for the synthesis of quinolin-4(1H)-one derivatives, employing various cyclization techniques and characterizing these compounds using spectroscopic methods. For instance, the synthesis of new oxadiazole derivatives as potential anti-inflammatory and analgesic agents has been reported, where the structural modifications aim at enhancing biological activity (Wagle, Adhikari, & Kumari, 2008).

Antimicrobial and Antitumor Activities

Quinolin-4(1H)-one derivatives have shown promising results in antimicrobial and antitumor studies. For example, certain derivatives synthesized from ethyl-3-aryl-4-(2-chlorophenyl)-6-methyl-1-(5-methylisoxazol-3-yl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates displayed significant antibacterial and antifungal activities, as well as mosquito larvicidal effects (Rajanarendar et al., 2010). Another study reported on the synthesis of novel 1,3,4-oxadiazole derivatives with antioxidant and antitumor activities, highlighting the therapeutic potential of these compounds (Fadda et al., 2011).

Corrosion Inhibition

Theoretical studies on quinoxalines, a related class of compounds, have investigated their potential as corrosion inhibitors for metals in acidic media. Quantum chemical calculations have been performed to understand the relationship between molecular structure and inhibition efficiency, demonstrating the applicability of these compounds in materials science (Zarrouk et al., 2014).

Biological Investigations

In-depth biological studies have been conducted on quinolin-4(1H)-one derivatives, examining their antimicrobial properties and exploring their mechanism of action. These studies have contributed to a better understanding of the molecular basis of their biological activities and the potential for further development into therapeutic agents (Kategaonkar et al., 2010).